Cas no 20887-95-0 (Boc-L-cysteine)

• Product Name: Boc-L-cysteine
• CAS No: 20887-95-0
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• MDL: MFCD00065565
• CID: 51685
• PubChem ID: 152319
• Update Time: 2025-04-18

Boc-L-cysteine Chemical and Physical Properties

Names and Identifiers

• Boc-L-cysteine
• N-(tert-Butoxycarbonyl)-L-cysteine
• Boc-Cys-OH
• N-a-BOC-L-Cys
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-sulfanylpropanoic acid
• Boc-L-Cys-OH
• N-(tert-Butyloxycarbonyl)-L-cysteine
• N-Boc-Cys-OMe
• N-Boc-L-Cys-OH
• N-Boc-L-cystein
• N-Boc-L-Cysteine
• N-tert-butoxycarbonyl-L-cysteine
• N-tert-Butyloxycarbonylcysteine
• (S)-2-tert-Butoxycarbonylamino-3-mercapto-propionic acid
• N-ALPHA-T-BUTYLOXYCARBONYL-L-CYSTEINE
• L-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-
• Boc-Cys-Cysteine
• AKOS015895914
• L-Cysteine, N-((1,1-dimethylethoxy)carbonyl)-
• Boc-Cys-OH, for chiral derivatization, >=98.5%
• n-t-butyloxycarbonyl-l-cysteine
• (R)-2-TERT-BUTOXYCARBONYLAMINO-3-MERCAPTO-PROPIONIC ACID
• (R)-2-((TERT-BUTOXYCARBONYL)AMINO)-3-MERCAPTOPROPANOIC ACID
• (R)-2-(tert-butoxycarbonylamino)-3-mercaptopropanoic acid
• ATVFTGTXIUDKIZ-YFKPBYRVSA-N
• SCHEMBL314569
• AKOS015841311
• FD21262
• (R)-2-((TERT-BUTOXYCARBONYL)AMINO)-3-MERCAPTOPROPANOICACID
• CS-W014733
• 20887-95-0
• BCP06688
• EN300-317069
• DTXSID30175033
• N-t-butoxycarbonyl-L-cysteine
• AS-49016
• MFCD00065565
• J-013702
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoic acid
• A815004
• DB-200472
• DTXCID6097524
• (tert-butoxycarbonyl)-cysteine-OH
• (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-SULFANYLPROPANOIC ACID

• MDL： MFCD00065565
• Inchi： 1S/C8H15NO4S/c1-8(2,3)13-7(12)9-5(4-14)6(10)11/h5,14H,4H2,1-3H3,(H,9,12)(H,10,11)/t5-/m0/s1
• InChI Key： ATVFTGTXIUDKIZ-YFKPBYRVSA-N
• SMILES： SC[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 221.07200
• Monoisotopic Mass: 221.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 76.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.215
• Melting Point: 67-70°C
• Boiling Point: 361.4±37.0 °C at 760 mmHg
• Flash Point: 172.3±26.5 °C
• Refractive Index: 1.503
• PSA: 114.43000
• LogP: 1.28500
• Solubility: Not determined
• Optical Activity: [α]20/D +8.0±1.5°, c = 1% in ethanol

Boc-L-cysteine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Catalysts and Inorganic Chemicals Catalysts